Cas no 2137782-36-4 (5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl-)

• Product Name: 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl-
• CAS No: 2137782-36-4
• MF: C₉H₁₇N₃O₂S₂
• MW: 263.380179166794
• CID: 5287557
• Update Time: 2025-11-01

5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl-

• Inchi： 1S/C9H17N3O2S2/c1-4-12(5-2)9-11-6-8(15-9)7-16(13,14)10-3/h6,10H,4-5,7H2,1-3H3
• InChI Key： HRABEVZHXNCVJO-UHFFFAOYSA-N
• SMILES： S1C(CS(NC)(=O)=O)=CN=C1N(CC)CC

Additional information on 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl-

5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- (CAS No. 2137782-36-4): A Comprehensive Overview

5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- (CAS No. 2137782-36-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- is a sulfur-containing heterocyclic compound with a molecular formula of C₉H₁₆N₃O₂S₂. The presence of the thiazole ring and the sulfonamide functional group imparts unique chemical properties to this molecule. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability. The sulfonamide group, on the other hand, is a versatile functional group that can participate in various biological interactions, including enzyme inhibition and receptor binding.

The diethylamino and N-methyl groups further contribute to the compound's overall polarity and lipophilicity. These substituents can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The combination of these functional groups makes 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- a promising candidate for drug development.

Synthesis Methods

The synthesis of 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- has been reported in several studies. One common approach involves the reaction of 5-thiazolecarboxaldehyde with diethylamine to form an intermediate imine, which is then reacted with methylamine to introduce the N-methyl group. The resulting imine is subsequently converted to the sulfonamide by treatment with sulfonyl chloride or another suitable sulfonating agent.

An alternative synthetic route involves the reaction of 5-thiazolemethanol with methanesulfonyl chloride to form the corresponding mesylate ester. This mesylate ester is then treated with diethylamine and methylamine to yield the final product. Both methods have been shown to produce high yields and purity levels, making them suitable for large-scale production.

Biological Activities

5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- has demonstrated a range of biological activities that make it an attractive candidate for further research and development. One of its most notable properties is its potent antifungal activity against various fungal pathogens. Studies have shown that this compound can effectively inhibit the growth of Candida albicans and Aspergillus fumigatus, two common fungal species responsible for opportunistic infections in immunocompromised individuals.

In addition to its antifungal properties, 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- has also been found to exhibit anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications

The diverse biological activities of 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- have led to its exploration in various therapeutic areas. Its antifungal activity makes it a promising candidate for developing new antifungal agents to combat drug-resistant fungal infections. Given the increasing prevalence of multidrug-resistant fungi, there is a critical need for novel antifungal compounds with broad-spectrum activity.

The anti-inflammatory properties of this compound also position it as a potential therapeutic agent for inflammatory diseases. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and colitis. Further research is needed to evaluate its efficacy and safety in human clinical trials.

Beyond its direct therapeutic applications, 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- may also serve as a valuable tool in chemical biology research. Its unique structure and functional groups make it an excellent scaffold for designing new molecules with tailored biological activities. Researchers can use this compound as a starting point to develop derivatives with enhanced potency or selectivity for specific targets.

Conclusion

In conclusion, 5-Thiazolemethanesulfonamide, 2-(diethylamino)-N-methyl- (CAS No. 2137782-36-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties such as high solubility and bioavailability, while its biological activities include potent antifungal and anti-inflammatory effects. Ongoing research continues to uncover new insights into the mechanisms underlying these activities and explore its therapeutic potential in various disease conditions.